Cas no 77596-93-1 (ethyl 3-oxo-2-(2-oxopropyl)pentanoate)

• Product Name: ethyl 3-oxo-2-(2-oxopropyl)pentanoate
• CAS No: 77596-93-1
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 6256098
• PubChem ID: 12699551
• Update Time: 2025-08-03

ethyl 3-oxo-2-(2-oxopropyl)pentanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-oxo-2-(2-oxopropyl)pentanoate
• SCHEMBL3538530
• MIOGJXZLMGVCHG-UHFFFAOYSA-N
• EN300-1104958
• 77596-93-1

• Inchi： 1S/C10H16O4/c1-4-9(12)8(6-7(3)11)10(13)14-5-2/h8H,4-6H2,1-3H3
• InChI Key： MIOGJXZLMGVCHG-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(CC)=O)CC(C)=O)=O

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 60.4Ų

Additional information on ethyl 3-oxo-2-(2-oxopropyl)pentanoate

Recent Advances in the Study of Ethyl 3-oxo-2-(2-oxopropyl)pentanoate (CAS: 77596-93-1) in Chemical Biology and Pharmaceutical Research

Ethyl 3-oxo-2-(2-oxopropyl)pentanoate (CAS: 77596-93-1) is a key chemical intermediate that has garnered significant attention in recent years due to its versatile applications in pharmaceutical synthesis and chemical biology. This compound, characterized by its β-keto ester functionality, serves as a crucial building block in the synthesis of various bioactive molecules, including antibiotics, anti-inflammatory agents, and enzyme inhibitors. Recent studies have explored its role in novel synthetic pathways and its potential as a precursor for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of ethyl 3-oxo-2-(2-oxopropyl)pentanoate in the development of small-molecule inhibitors targeting bacterial enzymes. The research demonstrated that derivatives of this compound exhibit potent inhibitory activity against β-lactamases, a class of enzymes responsible for antibiotic resistance in pathogenic bacteria. The study employed molecular docking and kinetic assays to validate the binding affinity and mechanism of action of these derivatives, offering promising leads for combating multidrug-resistant infections.

In addition to its antimicrobial applications, ethyl 3-oxo-2-(2-oxopropyl)pentanoate has been investigated for its role in modulating metabolic pathways. A recent preprint on bioRxiv described its incorporation into prodrug designs aimed at targeting mitochondrial dysfunction in neurodegenerative diseases. The researchers synthesized a series of ester prodrugs using this compound as a scaffold, which demonstrated enhanced blood-brain barrier permeability and sustained release profiles in in vitro models. These findings underscore its potential in central nervous system (CNS) drug delivery systems.

Furthermore, advancements in synthetic methodologies have expanded the utility of ethyl 3-oxo-2-(2-oxopropyl)pentanoate. A 2024 report in Organic Letters detailed a novel catalytic asymmetric synthesis route for this compound, achieving high enantioselectivity (>95% ee) using chiral organocatalysts. This breakthrough addresses previous challenges in stereocontrol and paves the way for its use in enantioselective drug synthesis. The study also provided insights into the reaction mechanism through density functional theory (DFT) calculations, contributing to the broader field of asymmetric catalysis.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of ethyl 3-oxo-2-(2-oxopropyl)pentanoate-derived compounds. Recent in vivo studies have identified rapid metabolic clearance as a limitation, prompting investigations into structural modifications to improve stability. Collaborative efforts between academic and industrial researchers are underway to address these issues, with preliminary results suggesting that halogenation or cyclization of the side chains may enhance metabolic resistance without compromising bioactivity.

In conclusion, ethyl 3-oxo-2-(2-oxopropyl)pentanoate (CAS: 77596-93-1) continues to be a focal point in chemical biology and pharmaceutical research. Its multifaceted applications—from antibiotic development to CNS therapeutics—highlight its importance as a synthetic intermediate. Future research directions may include exploring its utility in targeted drug delivery systems and further refining synthetic approaches to meet industrial-scale demands. As the field progresses, this compound is poised to play an increasingly vital role in addressing unmet medical needs.